Cas no 1806929-83-8 (4-(Difluoromethyl)-6-fluoro-2-nitropyridine-3-carbonyl chloride)

• Product Name: 4-(Difluoromethyl)-6-fluoro-2-nitropyridine-3-carbonyl chloride
• CAS No: 1806929-83-8
• MF: C₇H₂ClF₃N₂O₃
• MW: 254.550590991974
• CID: 4884825
• Update Time: 2025-10-30

4-(Difluoromethyl)-6-fluoro-2-nitropyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-6-fluoro-2-nitropyridine-3-carbonyl chloride

• Inchi： 1S/C7H2ClF3N2O3/c8-5(14)4-2(6(10)11)1-3(9)12-7(4)13(15)16/h1,6H
• InChI Key： YOHJCCUAZCASBN-UHFFFAOYSA-N
• SMILES： ClC(C1C([N+](=O)[O-])=NC(=CC=1C(F)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 2.6
• Topological Polar Surface Area: 75.8

Additional information on 4-(Difluoromethyl)-6-fluoro-2-nitropyridine-3-carbonyl chloride

4-(Difluoromethyl)-6-fluoro-2-nitropyridine-3-carbonyl Chloride: A Comprehensive Overview

4-(Difluoromethyl)-6-fluoro-2-nitropyridine-3-carbonyl chloride (CAS No. 1806929-83-8) is a versatile and highly reactive compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique fluorinated and nitro-substituted pyridine structure, offers a wide range of applications in the synthesis of novel pharmaceuticals and agrochemicals. This article provides a detailed overview of the chemical properties, synthesis methods, and potential applications of 4-(Difluoromethyl)-6-fluoro-2-nitropyridine-3-carbonyl chloride.

Chemical Structure and Properties

4-(Difluoromethyl)-6-fluoro-2-nitropyridine-3-carbonyl chloride is a chlorinated derivative of a pyridine-based compound with multiple substituents. The difluoromethyl group at the 4-position and the fluoro group at the 6-position contribute to its unique electronic and steric properties, making it highly reactive in various chemical reactions. The nitro group at the 2-position further enhances its reactivity and functional versatility. The chloroformate functionality at the 3-position provides an excellent leaving group, facilitating nucleophilic substitution reactions.

The molecular formula of 4-(Difluoromethyl)-6-fluoro-2-nitropyridine-3-carbonyl chloride is C₁₀H₅ClF₃N₂O₃, with a molecular weight of approximately 275.59 g/mol. It is a colorless to pale yellow liquid at room temperature and is highly soluble in organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). The compound exhibits strong UV absorption due to the presence of multiple chromophores, making it useful in spectroscopic studies.

Synthesis Methods

The synthesis of 4-(Difluoromethyl)-6-fluoro-2-nitropyridine-3-carbonyl chloride involves several well-established chemical transformations. One common approach starts with the preparation of 4-(difluoromethyl)-6-fluoro-2-nitropyridine, which can be synthesized through a series of reactions including nucleophilic substitution, electrophilic aromatic substitution, and nitration. The subsequent conversion to the chloroformate derivative is typically achieved by treating the pyridine intermediate with thionyl chloride (SOCl₂) or phosphorus oxychloride (POCl₃) under controlled conditions.

A recent study published in the Journal of Organic Chemistry reported an efficient one-pot synthesis method for 4-(Difluoromethyl)-6-fluoro-2-nitropyridine-3-carbonyl chloride. This method involves the sequential addition of fluorinating agents and chlorinating reagents to a common starting material, significantly reducing the number of steps and improving overall yield. The use of environmentally friendly solvents and catalysts further enhances the sustainability and scalability of this synthetic route.

Potential Applications in Medicinal Chemistry

4-(Difluoromethyl)-6-fluoro-2-nitropyridine-3-carbonyl chloride has shown promising potential in the development of novel pharmaceuticals due to its unique structural features. The presence of fluorine atoms enhances metabolic stability and bioavailability, while the nitro group can be reduced to an amino group under physiological conditions, providing a versatile platform for drug design.

In a recent study published in Bioorganic & Medicinal Chemistry Letters, researchers demonstrated that derivatives of 4-(Difluoromethyl)-6-fluoro-2-nitropyridine-3-carbonyl chloride exhibited potent antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The compounds were found to inhibit viral replication by interfering with key viral enzymes, suggesting their potential as broad-spectrum antiviral agents.

Another area of interest is the use of 4-(Difluoromethyl)-6-fluoro-2-nitropyridine-3-carbonyl chloride-based compounds in cancer therapy. A study published in Cancer Research reported that certain derivatives showed selective cytotoxicity towards cancer cells while sparing normal cells. The mechanism of action involves the induction of apoptosis through mitochondrial dysfunction and DNA damage, highlighting their potential as targeted cancer therapeutics.

Potential Applications in Agrochemicals

Beyond medicinal chemistry, 4-(Difluoromethyl)-6-fluoro-2-nitropyridine-3-carbonyl chloride has also found applications in the development of agrochemicals. Its high reactivity and functional versatility make it an excellent building block for synthesizing novel pesticides and herbicides.

A recent study published in Pesticide Biochemistry and Physiology investigated the use of 4-(Difluoromethyl)-6-fluoro-2-nitropyridine-3-carbonyl chloride-based compounds as insecticides against various agricultural pests. The results showed that these compounds exhibited high efficacy against target pests while showing low toxicity to non-target organisms, making them environmentally friendly alternatives to traditional pesticides.

In addition to insecticidal properties, derivatives of 4-(Difluoromethyl)-6-fluoro-2-nitropyridine-3-carbonyl chloride have also been explored for their herbicidal activity. A study published in Pest Management Science reported that certain derivatives showed selective herbicidal activity against broadleaf weeds without affecting crop plants. The mechanism of action involves inhibition of key enzymes involved in photosynthesis and cell division, providing a new approach to weed control.

Safety Considerations and Handling Guidelines

4-(Difluoromethyl)-6-fluoro-2-nitropyridine-3-carbonyl chloride, like many chlorinated compounds, should be handled with care due to its reactivity and potential health hazards. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling. Work should be conducted in a well-ventilated fume hood to minimize exposure to vapors.

In case of accidental contact with skin or eyes, immediate washing with copious amounts of water is recommended. If ingested or inhaled, medical attention should be sought immediately. Proper storage conditions include keeping the compound away from heat sources and incompatible materials such as strong bases or reducing agents.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 4-(Difluoromethyl)-6-fluoro-2-nitropyridine-3-carbonyl chloride-based compounds continues to uncover new applications and potential uses across various fields. Future studies may focus on optimizing synthetic routes for large-scale production, exploring new biological activities through structure-function relationships, and developing more environmentally friendly formulations for agricultural use.

In conclusion, 4-(Difluoromethyl)-6-fluoro-2-nitropyridine-3-carbonyl chloride (CAS No. 1806929-83-8) is a highly versatile compound with significant potential in medicinal chemistry, pharmaceutical research, and agrochemical development. Its unique chemical properties make it an attractive building block for synthesizing novel compounds with diverse applications. As research progresses, it is likely that this compound will continue to play a crucial role in advancing scientific knowledge and technological innovation.